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Compound of Interest

Compound Name: Sodium sulfide

Cat. No.: B031361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Anhydrous sodium sulfide (Na₂S) is a versatile inorganic compound that serves as a potent

reducing agent and a source of sulfide ions in numerous chemical syntheses. Its utility in fields

ranging from organic chemistry to materials science and its relevance in studies involving

hydrogen sulfide (H₂S) as a gaseous transmitter make a thorough understanding of its

physicochemical properties essential.[1][2] This guide provides a detailed overview of the core

properties of anhydrous sodium sulfide, experimental protocols for its characterization, and

critical safety information for laboratory professionals.

Core Physicochemical Properties
Anhydrous sodium sulfide is a hygroscopic, colorless solid in its pure form, though

commercial grades often appear yellow to brick-red due to the presence of polysulfide

impurities.[3][4] Its distinct "rotten egg" odor in the presence of moist air is a result of

hydrolysis, which liberates hydrogen sulfide gas.[5][6]

Table 1: Physicochemical Properties of Anhydrous Sodium Sulfide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b031361?utm_src=pdf-interest
https://www.benchchem.com/product/b031361?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-sulphide
https://asianpubs.org/index.php/ajchem/article/download/10409/10393
https://www.benchchem.com/product/b031361?utm_src=pdf-body
https://www.benchchem.com/product/b031361?utm_src=pdf-body
https://jamgroupco.com/sodium-sulfide-properties-uncovered-a-detailed-guide/
https://en.wikipedia.org/wiki/Sodium_sulfide
https://www.sciencemadness.org/smwiki/index.php/Sodium_sulfide
https://www.vedantu.com/chemistry/sodium-sulfide
https://www.benchchem.com/product/b031361?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Identifiers

IUPAC Name Disodium sulfide [6]

CAS Number 1313-82-2 [4][7]

Chemical Formula Na₂S [3][4][7]

Physical Properties

Molar Mass 78.0452 g/mol [4][5][7]

Appearance
Colorless to yellow/brick-red

crystalline solid
[1][3][4]

Odor
Odorless when dry; rotten egg

smell in moist air
[4][5][6]

Density 1.856 g/cm³ [3][4][5]

Melting Point

950 - 1180 °C (Discrepancies

exist based on purity and

measurement conditions, e.g.,

in vacuo)

[1][4][5][7][8]

Boiling Point
~1,176 °C (Decomposition also

reported)
[3][5]

Crystal Structure Antifluorite [3][4]

Chemical Properties

pH of Aqueous Solution Strongly alkaline (~10.4) [1][3][6]

Sensitivity
Hygroscopic; light-sensitive;

air-sensitive
[4][9][10]

Solubility Profile
The solubility of sodium sulfide is dictated by its ionic nature, making it highly soluble in polar

solvents like water and sparingly soluble in most organic solvents.[3][11]
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Table 2: Solubility of Anhydrous Sodium Sulfide in Water

Temperature (°C) Solubility ( g/100 mL)

0 12.4

20 18.6

50 39.0

[1][4][5][8]

Table 3: Solubility of Anhydrous Sodium Sulfide in Organic Solvents

Solvent Solubility Description References

Alcohols (Methanol, Ethanol) Slightly soluble [3][5][7][9]

Diethyl Ether Insoluble [5][7][9]

Acetone Moderate solubility [11]

N,N-Dimethylformamide (DMF)
Soluble (solubility increases in

DMF + water mixtures)
[2]

The dissolution in water is a hydrolytic process, yielding a strongly alkaline solution due to the

formation of sodium hydrosulfide and sodium hydroxide.[3][12]

Chemical Reactivity and Stability
Anhydrous sodium sulfide is a reactive compound, primarily functioning as a strong base and

reducing agent. Its key reactions are critical to its application and safe handling.

Hydrolysis: Reacts with moisture to form sodium hydrosulfide (NaSH) and hydrogen sulfide

(H₂S), leading to its characteristic odor and alkalinity.[4][6]

Reaction with Acids: Rapidly reacts with acids to produce highly toxic and flammable

hydrogen sulfide gas.[4][5]
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Oxidation: When heated in the presence of oxygen and carbon dioxide, it can oxidize to

sodium carbonate and sulfur dioxide.[4] Oxidation with a strong oxidizing agent like hydrogen

peroxide yields sodium sulfate.[4]

Reaction with Sulfur: Dissolving elemental sulfur in a sodium sulfide solution forms sodium

polysulfides (Na₂Sₓ).[4]

Diagram 1: Key Reactions of Anhydrous Sodium Sulfide

Reactants

Products

Anhydrous
Sodium Sulfide (Na₂S)

NaSH + H₂S

Hydrolysis

H₂S Gas

Acidification

Na₂CO₃ + SO₂

Oxidation

Polysulfides (Na₂Sₓ)

Sulfuration

H₂O (Moisture)Acid (H⁺) O₂ + CO₂ (Heat)Sulfur (S₈)

Click to download full resolution via product page

Caption: Key reaction pathways for anhydrous sodium sulfide.

Experimental Protocols
Industrial Synthesis (Carbothermic Reduction): Industrially, anhydrous sodium sulfide is

produced by the high-temperature reduction of sodium sulfate with a carbonaceous material

like coal.[5][13]
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Sodium sulfate (Na₂SO₄) is mixed with pulverized coal in a mass ratio of approximately

100:22.[13]

The mixture is calcined in a furnace at 800–1100 °C. The reaction is: Na₂SO₄ + 2 C → Na₂S

+ 2 CO₂.[5]

The resulting smelt is cooled and dissolved ("lixiviated") in a dilute alkaline solution.

The solution is clarified, and the supernatant is concentrated and solidified to yield the final

product.[13]

Laboratory Synthesis (from Elements): A common laboratory-scale synthesis involves the direct

reaction of sodium metal and elemental sulfur.[5]

In a glovebox under an inert atmosphere, elemental sulfur is reacted with sodium metal in a

1:2 molar ratio.

The reaction is typically carried out in a solvent such as anhydrous liquid ammonia or dry

tetrahydrofuran (THF) with a naphthalene catalyst.[5]

The reaction proceeds as: 2 Na + S → Na₂S.

Preparation of Anhydrous Crystals from Hydrates: High-purity anhydrous crystals can be

prepared from hydrated forms via a controlled two-stage heating process to prevent melting.

[14][15]
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Diagram 2: Workflow for Anhydrous Crystal Preparation

Start:
Polyhydrate Na₂S Crystals (e.g., Na₂S·9H₂O)

Step 1: First-Stage Heating
Heat at phase transition temp. (~80-90°C)

Under vacuum (≤ 500 torr)
For ≥ 2 hours

Intermediate Product:
Monohydrate Na₂S Crystals

Step 2: Second-Stage Heating
Heat at 90-200°C

Under atmospheric or reduced pressure
For ≥ 2 hours

Final Product:
Anhydrous Na₂S Crystals (Cubic)

Click to download full resolution via product page

Caption: Experimental workflow for preparing anhydrous sodium sulfide crystals.

The following protocols are adapted from the United States Pharmacopeia (USP) for the

characterization of sodium sulfide.[16]

Identification (Lead Acetate Test):

In a chemical fume hood, transfer approximately 100 mg of the sample to a test tube.
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Add 10 mL of 3 N hydrochloric acid.

Immediately cover the opening of the test tube with filter paper that has been saturated with

a 0.2 M lead acetate solution.

Positive Result: The formation of a brownish or silvery-black stain (lead sulfide) on the paper

confirms the presence of sulfide.[16]

Assay (Iodometric Titration): This method determines the purity of the sodium sulfide sample.

Accurately weigh approximately 275 mg of the sodium sulfide sample and transfer it to a

250-mL beaker.

Dissolve the sample in 30 mL of filtered, degassed water and mix.

While mixing, add 50.0 mL of 0.1 N iodine standard solution. The iodine will oxidize the

sulfide.

Add 2 mL of hydrochloric acid and allow the solution to stand for 15 minutes in a dark place.

Titrate the excess, unreacted iodine with 0.1 N sodium thiosulfate standard solution until the

solution is a pale yellow color.

Add 5 mL of starch indicator solution (TS). The solution should turn blue-black.

Continue the titration with 0.1 N sodium thiosulfate until the blue color disappears.

Perform a blank determination (without the sample) to make any necessary corrections.

Each mL of 0.1 N sodium thiosulfate is equivalent to 12.01 mg of Na₂S·9H₂O.[16]

Safety, Handling, and Storage
Anhydrous sodium sulfide is a hazardous material requiring strict safety protocols. It is

corrosive, toxic, and can be spontaneously flammable.[17][18]

Hazards:

Corrosive: As a strong alkali, it can cause severe chemical burns to skin and eyes.[4][5]
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Toxicity: Contact with acids or moisture releases highly toxic hydrogen sulfide gas, which

can cause respiratory failure.[5][19]

Flammability: The anhydrous material can heat spontaneously and ignite upon exposure

to moist air.[1][17]

Handling:

Always handle in a well-ventilated area, preferably within a chemical fume hood.[19][20]

Wear appropriate Personal Protective Equipment (PPE), including heavy-duty nitrile

gloves, a lab coat, and chemical safety goggles with a face shield.[10][17]

Use non-sparking tools and avoid creating dust.[20]

Keep away from all incompatible materials, especially acids and oxidizing agents.[17][20]

Storage:

Store in a cool, dry, well-ventilated area away from heat sources.[10][20]

Keep containers tightly sealed to prevent exposure to moisture and air.[17][20] Corrosion-

resistant containers are recommended.[20]

Store separately from acids and other incompatible materials.[17]
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Diagram 3: Logical Flow for Safe Handling of Anhydrous Na₂S
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3. Perform Manipulation
• Minimize Dust Generation
• Use Non-Sparking Tools

4. Waste Segregation
• Collect all solid residue and
contaminated materials in a

sealed hazardous waste container

5. Post-Task Cleanup
• Decontaminate work surface
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Task Complete
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Caption: A logical workflow for the safe handling of anhydrous sodium sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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